Cas no 88014-16-8 (2(1H)-Isoquinolinebutanol, 3,4-dihydro-)
88014-16-8 structure
Product Name:2(1H)-Isoquinolinebutanol, 3,4-dihydro-
CAS No:88014-16-8
MF:C13H19NO
MW:205.296063661575
CID:648511
PubChem ID:13101555
Update Time:2025-04-19
2(1H)-Isoquinolinebutanol, 3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Isoquinolinebutanol, 3,4-dihydro-
- 4-(3,4-dihydro-1H-isoquinolin-2-yl)butan-1-ol
- 4-(3,4-Dihydroisoquinolin-2(1H)-yl)butan-1-ol
- DTXSID50518185
- A1-27818
- 88014-16-8
-
- Inchi: 1S/C13H19NO/c15-10-4-3-8-14-9-7-12-5-1-2-6-13(12)11-14/h1-2,5-6,15H,3-4,7-11H2
- InChI Key: HBLNUTCPFINLKN-UHFFFAOYSA-N
- SMILES: OCCCCN1CC2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 23.5Ų
2(1H)-Isoquinolinebutanol, 3,4-dihydro- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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